Cas no 80180-68-3 (2-(2-carboxy-4-nitrophenyl)diselanyl-5-nitrobenzoic acid)

• Product Name: 2-(2-carboxy-4-nitrophenyl)diselanyl-5-nitrobenzoic acid
• CAS No: 80180-68-3
• MF: C₁₄H₈N₂O₈Se₂
• MW: 490.14192199707
• CID: 724078
• PubChem ID: 133399
• Update Time: 2025-10-29

2-(2-carboxy-4-nitrophenyl)diselanyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-carboxy-4-nitrophenyl)diselanyl]-5-nitrobenzoic acid
• 6,6'-diselenobis-(3-nitrobenzoic acid)
• Benzoic acid,2,2'-diselenobis[5-nitro- (9CI)
• 2-(2-carboxy-4-nitrophenyl)diselanyl-5-nitrobenzoic acid
• Benzoic acid, 2,2'-diselenobis(5-nitro-
• EN300-27749118
• DTXSID30230136
• DSENB
• 80180-68-3
• SCHEMBL9706820

• Inchi： 1S/C14H8N2O8Se2/c17-13(18)9-5-7(15(21)22)1-3-11(9)25-26-12-4-2-8(16(23)24)6-10(12)14(19)20/h1-6H,(H,17,18)(H,19,20)
• InChI Key： DSWCVZVEOQOMDP-UHFFFAOYSA-N
• SMILES： [Se](C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])[Se]C1C=CC(=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 491.861
• Monoisotopic Mass: 491.861
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Boiling Point: 702.1°C at 760 mmHg
• Flash Point: 378.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-(2-carboxy-4-nitrophenyl)diselanyl-5-nitrobenzoic acid

2-(2-Carboxy-4-Nitrophenyl)diselanyl-5-Nitrobenzoic Acid

2-(2-Carboxy-4-Nitrophenyl)diselanyl-5-Nitrobenzoic Acid, also known by its CAS Registry Number 80180-68-3, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a diselenane group, two nitro substituents, and a carboxylic acid moiety. The presence of these functional groups imparts unique chemical properties, making it a subject of interest in both academic research and industrial development.

The diselenane group in the molecule plays a crucial role in determining its electronic properties. Recent studies have highlighted the importance of selenium-containing compounds in fields such as catalysis, materials science, and pharmacology. The diselenane moiety in this compound has been shown to enhance the molecule's ability to act as a semiconductor, making it a promising candidate for use in advanced electronic materials. Additionally, the nitro groups attached to the aromatic rings contribute to the compound's stability and reactivity, further expanding its potential applications.

One of the most recent breakthroughs involving 2-(2-Carboxy-4-Nitrophenyl)diselanyl-5-Nitrobenzoic Acid is its application in catalytic processes. Researchers have demonstrated that this compound can serve as an efficient catalyst in the synthesis of various organic compounds, particularly those requiring precise control over reaction pathways. The carboxylic acid group has been found to facilitate the formation of hydrogen bonds, which are essential for stabilizing transition states during catalytic reactions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving aromatic substitution reactions and selenium chemistry. The synthesis begins with the preparation of the diselenane precursor, followed by successive nitration and carboxylation steps. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing the environmental impact of its production.

The aromaticity of this compound is another key feature that has drawn attention from chemists. The presence of multiple aromatic rings with electron-withdrawing groups such as nitro and carboxylic acid moieties creates a highly conjugated system. This conjugation not only enhances the molecule's stability but also contributes to its unique optical properties. Studies have shown that this compound exhibits strong fluorescence under UV light, making it a potential candidate for use in optoelectronic devices.

Another area where 2-(2-Carboxy-4-Nitrophenyl)diselanyl-5-Nitrobenzoic Acid has shown promise is in pharmacology. Preliminary studies suggest that this compound may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals. The nitro groups are believed to play a significant role in these biological activities by modulating the redox state of cellular components.

From an environmental standpoint, researchers are exploring the use of this compound as a biodegradable additive in polymer materials. The carboxylic acid group allows for easy incorporation into polymer matrices, while the diselenane group enhances the mechanical properties of the resulting materials. This dual functionality makes it an attractive option for developing eco-friendly materials with improved durability.

In conclusion, 2-(2-Carboxy-4-Nitrophenyl)diselanyl-5-Nitrobenzoic Acid (CAS No: 80180-68-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combining diselenane, nitro, and carboxylic acid groups, provides it with exceptional chemical and physical properties. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.